Cas no 2165648-40-6 (Cyclopropanamine, 2-methoxy-, (1S,2R)-)

• Product Name: Cyclopropanamine, 2-methoxy-, (1S,2R)-
• CAS No: 2165648-40-6
• MF: C₄H₉NO
• MW: 87.1203610897064
• CID: 5945655
• PubChem ID: 96201386
• Update Time: 2026-03-11

Cyclopropanamine, 2-methoxy-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-methoxy-, (1S,2R)-
• (1S, 2R)-2-Methoxy-cyclopropylamine
• (1S,2R)-2-Methoxy-cyclopropylamine
• Rel-(1S,2R)-2-methoxycyclopropan-1-amine
• 2165648-40-6
• AKOS040803690
• (1S,2R)-2-Methoxycyclopropan-1-amine

• Inchi： 1S/C4H9NO/c1-6-4-2-3(4)5/h3-4H,2,5H2,1H3/t3-,4+/m0/s1
• InChI Key： PHESTWQJVUANKG-IUYQGCFVSA-N
• SMILES： [C@H]1(N)C[C@H]1OC

Computed Properties

• Exact Mass: 87.068413911g/mol
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 92.9±33.0 °C(Predicted)
• pka: 8.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropanamine, 2-methoxy-, (1S,2R)-

Comprehensive Overview of Cyclopropanamine, 2-methoxy-, (1S,2R)- (CAS No. 2165648-40-6)

Cyclopropanamine, 2-methoxy-, (1S,2R)- is a chiral amine derivative with significant potential in pharmaceutical and chemical research. With the CAS number 2165648-40-6, this compound is increasingly gaining attention due to its unique structural properties and applications in drug discovery. The stereochemistry at the (1S,2R) positions makes it a valuable building block for asymmetric synthesis, particularly in the development of bioactive molecules.

The molecular structure of Cyclopropanamine, 2-methoxy-, (1S,2R)- features a cyclopropane ring substituted with a methoxy group and an amine functionality. This configuration imparts both rigidity and reactivity, making it an attractive scaffold for medicinal chemistry. Researchers are particularly interested in its role as a precursor for chiral ligands and catalysts, which are critical in enantioselective reactions. The demand for such compounds has surged with the growing emphasis on green chemistry and sustainable synthesis methods.

One of the key applications of Cyclopropanamine, 2-methoxy-, (1S,2R)- is in the synthesis of pharmaceutical intermediates. Its chiral nature allows for the creation of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects. This aligns with current trends in personalized medicine, where tailored therapeutics are becoming the norm. Additionally, the compound's stability under various reaction conditions makes it a versatile candidate for high-throughput screening and combinatorial chemistry.

From a market perspective, the demand for chiral amines like Cyclopropanamine, 2-methoxy-, (1S,2R)- is on the rise. Pharmaceutical companies are investing heavily in asymmetric synthesis technologies to streamline drug development processes. This compound's compatibility with modern flow chemistry and continuous manufacturing techniques further enhances its appeal. Industry reports suggest that the global market for chiral building blocks will continue to expand, driven by advancements in biocatalysis and enzyme engineering.

In academic research, Cyclopropanamine, 2-methoxy-, (1S,2R)- is frequently explored for its potential in catalysis and material science. Its ability to form stable complexes with transition metals opens doors for innovative applications in organometallic chemistry. Recent studies have also investigated its use in designing molecular probes for biological imaging, leveraging its fluorescent properties when conjugated with appropriate markers.

For those sourcing Cyclopropanamine, 2-methoxy-, (1S,2R)-, it is essential to consider purity and stereochemical integrity. Reputable suppliers typically provide analytical certificates and NMR data to verify the compound's identity and enantiomeric excess. Storage recommendations usually include keeping the material in a cool, dry environment under inert conditions to preserve its stability.

Looking ahead, the versatility of Cyclopropanamine, 2-methoxy-, (1S,2R)- ensures its continued relevance in both industrial and academic settings. As synthetic methodologies evolve, this compound is likely to find new applications in drug delivery systems and smart materials. Researchers are encouraged to explore its potential in interdisciplinary projects, combining insights from chemistry, biology, and engineering.